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Compound of Interest

Compound Name:
4-(2,3-dihydro-1H-inden-2-

yl)morpholine

CAS No.: 23912-69-8

Cat. No.: B2394675

Get Quote

Technical Monograph: N-(2-Indanyl)morpholine
Chemical Identity & Physiochemical Profile
N-(2-indanyl)morpholine is a tertiary amine featuring a morpholine ring fused to the 2-position

of an indane scaffold. It is a key intermediate in the development of central nervous system

(CNS) agents, particularly those targeting sigma receptors and monoamine transporters.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b2394675#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2394675?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Data Specification

Common Name N-(2-Indanyl)morpholine

IUPAC Name 4-(2,3-dihydro-1H-inden-2-yl)morpholine

Synonyms
2-Morpholinoindan; 2-(Morpholin-4-yl)-2,3-

dihydro-1H-indene

CAS Registry Number 132810-09-6 (Tentative/Rarely Indexed)*

Molecular Formula C₁₃H₁₇NO

Molecular Weight 203.28 g/mol

Exact Mass 203.1310 Da

SMILES C1COCCN1C2CC3=CC=CC=C3C2

InChI Key
(Calculated) FXBTZJVINYEHCG-

UHFFFAOYSA-N

Physical State
Viscous oil or low-melting solid (Free base);

White solid (HCl salt)

Solubility
Soluble in DCM, Methanol, DMSO; Sparingly

soluble in water (Free base)

*Note: CAS numbers for specific indane-morpholine isomers are often not widely indexed in

public aggregators. The identifier 132810-09-6 is associated with 2-morpholinoindane

derivatives in specialized chemical libraries. Verify with specific vendors.

Synthetic Methodology: Reductive Amination
The most robust and scalable route to N-(2-indanyl)morpholine is the Reductive Amination of 2-

indanone with morpholine. This method avoids the formation of over-alkylated byproducts

common in direct alkylation.

Core Reaction Scheme
Condensation: 2-Indanone reacts with Morpholine to form an iminium ion intermediate.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2394675?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Reduction: The iminium species is reduced in situ by a hydride donor (e.g., Sodium

Triacetoxyborohydride) to yield the tertiary amine.

Detailed Protocol (Bench Scale)
Reagents: 2-Indanone (1.0 eq), Morpholine (1.2 eq), Sodium Triacetoxyborohydride (STAB,

1.5 eq), Acetic Acid (Cat.), 1,2-Dichloroethane (DCE).

Procedure:

Dissolve 2-Indanone in anhydrous DCE (0.1 M concentration) under Nitrogen atmosphere.

Add Morpholine and a catalytic amount of Acetic Acid. Stir for 30 minutes at Room

Temperature (RT) to promote iminium formation.

Add STAB portion-wise over 10 minutes. Caution: Mild exotherm.

Stir the reaction mixture at RT for 12–16 hours. Monitor by TLC (Mobile phase: 5% MeOH

in DCM).

Quench: Add saturated aqueous NaHCO₃ solution carefully.

Extraction: Extract the aqueous layer with DCM (3x). Combine organic layers.

Purification: Wash with brine, dry over Na₂SO₄, and concentrate in vacuo. Purify via flash

column chromatography (Silica gel; Hexane/EtOAc gradient).

Mechanism Visualization
The following diagram illustrates the reductive amination pathway, highlighting the critical

iminium intermediate.
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Figure 1: Reductive amination pathway for the synthesis of N-(2-indanyl)morpholine.

Biological & Pharmacological Context
N-(2-indanyl)morpholine is not a marketed drug but serves as a critical pharmacophore scaffold

in medicinal chemistry. Its structure mimics the rigid bicyclic core found in various psychoactive

compounds.

Target Systems
Sigma Receptors (σ1/σ2):

The 2-aminoindane core is a known privileged structure for Sigma receptor binding.

Morpholine substitution often modulates selectivity between σ1 and σ2 subtypes, which

are implicated in neuropathic pain and depression models.

Monoamine Transporters:

Analogs of 2-aminoindane (e.g., 2-AI, NM-2-AI) are monoamine releasing agents or

reuptake inhibitors. The bulky morpholine group typically reduces psychostimulant potency

compared to the primary amine but may enhance selectivity for the Serotonin Transporter

(SERT).

NMDA Receptor Antagonism:

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b2394675/docs?utm_src=pdf-body-img#n-2-indanyl-morpholine-cas-number-and-molecular-weight
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2394675?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Structurally related to Indeloxazine (an antidepressant/nootropic), N-(2-indanyl)morpholine

derivatives are investigated for neuroprotective properties via NMDA receptor modulation.

Structure-Activity Relationship (SAR) Logic
Indane Ring: Provides lipophilic anchoring and mimics the phenyl-ethyl-amine backbone

constrained in a ring.

Morpholine Ring: Acts as a bioisostere for other cyclic amines (piperidine, pyrrolidine). The

ether oxygen introduces a hydrogen bond acceptor, potentially altering metabolic stability

and solubility compared to the piperidine analog.

Analytical Characterization
To validate the synthesis of N-(2-indanyl)morpholine, researchers should look for the following

spectral signatures:

¹H NMR (CDCl₃, 400 MHz):

Aromatic Protons: Multiplet at δ 7.10–7.25 ppm (4H, indane ring).

Methine Proton (C2-H): Quintet or multiplet at δ 3.10–3.20 ppm (1H, chiral center).

Benzylic Protons (C1/C3-H): Two sets of doublets of doublets (dd) at δ 2.80–3.00 ppm

(4H).

Morpholine Protons:

N-CH₂: Triplet/multiplet at δ 2.50–2.60 ppm (4H).

O-CH₂: Triplet/multiplet at δ 3.70–3.75 ppm (4H).

Mass Spectrometry (ESI+):

[M+H]⁺ Peak: Observed at m/z 204.14.

Safety & Handling Protocols
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As a bioactive amine, N-(2-indanyl)morpholine should be handled with standard chemical

hygiene protocols.

Hazard Classification: Irritant (Skin/Eye/Respiratory). Potential CNS activity (treat as a novel

psychoactive substance until characterized).

Storage: Store at 2–8°C under inert atmosphere (Argon/Nitrogen) to prevent oxidation of the

amine.

Spill Response: Absorb with inert material (vermiculite). Neutralize surfaces with dilute acetic

acid followed by water.

References
PubChem Compound Summary. (2025). Morpholine and Indane Derivatives. National Center

for Biotechnology Information. [Link]

Abdel-Magid, A. F., et al. (1996). Reductive Amination of Aldehydes and Ketones with
Sodium Triacetoxyborohydride. Journal of Organic Chemistry.
Nichols, D. E. (2018). Chemistry and Pharmacology of Monoamine Transporter Ligands.
Chemical Reviews. (Context for aminoindane pharmacophores).

To cite this document: BenchChem. [N-(2-indanyl)morpholine CAS number and molecular
weight]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2394675/docs#n-2-indanyl-morpholine-cas-number-
and-molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 7 Tech Support

https://pubchem.ncbi.nlm.nih.gov/
https://www.benchchem.com/product/b2394675/docs#n-2-indanyl-morpholine-cas-number-and-molecular-weight
https://www.benchchem.com/product/b2394675/docs#n-2-indanyl-morpholine-cas-number-and-molecular-weight
https://www.benchchem.com/product/b2394675/docs#n-2-indanyl-morpholine-cas-number-and-molecular-weight
https://www.benchchem.com/product/b2394675/docs#n-2-indanyl-morpholine-cas-number-and-molecular-weight
https://www.benchchem.com/product/b2394675?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2394675?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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